3-Cyclopentene-1-carboxylicacid,2-hydroxy-,methylester,(1S-cis)-(9CI)

• IUPAC Name: methyl (1S,2R)-2-hydroxycyclopent-3-ene-1-carboxylate
• InChI: InChI=1S/C7H10O3/c1-10-7(9)5-3-2-4-6(5)8/h2,4-6,8H,3H2,1H3/t5-,6+/m0/s1
• InChI Key: VIISFWHULVEBKX-NTSWFWBYSA-N
• Canonical SMILES: COC(=O)C1CC=CC1O
• Isomeric SMILES: COC(=O)[C@H]1CC=C[C@H]1O
• Molecular Formula: C7H10O3
• Molecular Weight: 142.15 g/mol

Description

3-Cyclopentene-1-carboxylicacid,2-hydroxy-,methylester,(1S-cis)-(9CI) is a chemical compound that has gained attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 3-Cyclopentene-1-carboxylicacid,2-hydroxy-,methylester,(1S-cis)-(9CI) is not fully understood. However, it has been suggested that its anti-inflammatory and anti-cancer properties may be due to its ability to inhibit the production of certain enzymes and cytokines that are involved in inflammation and cancer progression.
Biochemical and Physiological Effects:
Studies have shown that 3-Cyclopentene-1-carboxylicacid,2-hydroxy-,methylester,(1S-cis)-(9CI) has anti-inflammatory and anti-cancer effects. It has also been shown to have antioxidant properties and to inhibit the growth of certain bacteria and fungi.

Advantages and Limitations for Lab Experiments

One advantage of using 3-Cyclopentene-1-carboxylicacid,2-hydroxy-,methylester,(1S-cis)-(9CI) in lab experiments is its relatively simple synthesis method. However, one limitation is that its mechanism of action is not fully understood, which may make it difficult to design experiments to investigate its effects.

Future Directions

There are several future directions for research on 3-Cyclopentene-1-carboxylicacid,2-hydroxy-,methylester,(1S-cis)-(9CI). One direction is to further investigate its anti-inflammatory and anti-cancer properties and to determine its potential use as a therapeutic agent. Another direction is to investigate its potential use as a biopesticide in agriculture. Additionally, research could focus on its potential use in the synthesis of polymers and other materials. Finally, further studies could be conducted to better understand its mechanism of action and to design experiments to investigate its effects.

Synthesis Methods

3-Cyclopentene-1-carboxylicacid,2-hydroxy-,methylester,(1S-cis)-(9CI) can be synthesized by the reaction of cyclopentadiene, maleic anhydride, and methanol in the presence of a catalyst such as p-toluenesulfonic acid. This reaction results in the formation of a diester, which can be hydrolyzed to yield the desired product.

Scientific Research Applications

3-Cyclopentene-1-carboxylicacid,2-hydroxy-,methylester,(1S-cis)-(9CI) has been studied for its potential applications in various fields such as medicine, agriculture, and materials science. In medicine, it has been shown to have anti-inflammatory and anti-cancer properties. In agriculture, it has been studied as a potential biopesticide. In materials science, it has been investigated for its potential use in the synthesis of polymers and other materials.